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Compound of Interest

Compound Name: Boc-6-chloro-D-tryptophan

CAS No.: 1217738-82-3

Cat. No.: B1390426 Get Quote

In the landscape of modern drug discovery and biochemical research, the use of non-canonical

amino acids (ncAAs) is a cornerstone of innovation. These specialized building blocks allow for

the rational design of peptides and peptidomimetics with enhanced therapeutic properties, such

as increased metabolic stability, improved receptor binding affinity, and tailored functionalities.

Among these, Boc-6-chloro-D-tryptophan stands out as a critical reagent.

This technical guide provides an in-depth exploration of Boc-6-chloro-D-tryptophan, a

derivative of the essential amino acid tryptophan. The introduction of a chlorine atom at the 6-

position of the indole ring and the presence of the D-enantiomeric configuration offer unique

steric and electronic properties.[1][2] Furthermore, the tert-butyloxycarbonyl (Boc) protecting

group on the alpha-amino group makes it perfectly suited for use in Boc-based solid-phase

peptide synthesis (SPPS).[3] We will delve into its chemical properties, synthesis rationale,

applications, and a detailed protocol for its use, providing researchers with the foundational

knowledge to effectively leverage this compound in their work.

Core Properties and Identifiers
Precise identification and understanding of the physicochemical properties of a reagent are

paramount for experimental reproducibility. The key data for Boc-6-chloro-D-tryptophan and

its parent compound are summarized below. Note that while the D-enantiomer is specified,

some suppliers may list properties under the CAS number for the racemic DL-mixture.
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Property
Boc-6-chloro-DL-
tryptophan

6-chloro-D-tryptophan
(unprotected)

CAS Number 1219193-65-3[4] 56632-86-1[5][6]

Molecular Formula C₁₆H₁₉ClN₂O₄[4] C₁₁H₁₁ClN₂O₂[5][7]

Molecular Weight 338.79 g/mol [4] 238.67 g/mol [5][7][8]

Synonyms N-Boc-6-chloro-DL-tryptophan 6-Chloro-(R)-Tryptophan[5]

IUPAC Name

(2R)-2-[(tert-

butoxycarbonyl)amino]-3-(6-

chloro-1H-indol-3-yl)propanoic

acid

(2R)-2-amino-3-(6-chloro-1H-

indol-3-yl)propanoic acid[7]

The Rationale Behind the Molecule: Synthesis and
Protection Strategy
The synthesis of Boc-6-chloro-D-tryptophan is a multi-step process that requires careful

control to ensure both regioselectivity of the chlorination and preservation of the

stereochemistry.

Synthesis of the Core Moiety: 6-chloro-D-tryptophan
The foundational step is the synthesis of the halogenated amino acid core. While multiple

proprietary methods exist, the general approach often involves an electrophilic aromatic

substitution on the indole ring of a suitable tryptophan precursor.[9] Key considerations in this

synthesis are:

Regioselectivity: Directing the chlorine atom specifically to the 6-position of the indole ring is

crucial and requires careful selection of chlorinating agents and reaction conditions.[9]

Stereochemical Integrity: Maintaining the D-configuration at the alpha-carbon is essential.

This can be achieved by starting with D-tryptophan or by employing stereoselective

synthesis or resolution techniques.[10]

Introduction of the Boc Protecting Group
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The tert-butyloxycarbonyl (Boc) group is a widely used protecting group for the α-amino

function in peptide synthesis. Its primary advantages are its stability under a wide range of

conditions and its clean removal using moderately strong acids like trifluoroacetic acid (TFA).

[11][12] The Boc group is typically introduced by reacting 6-chloro-D-tryptophan with di-tert-

butyl dicarbonate (Boc₂O) under basic conditions.

The causality behind this choice is clear: protecting the alpha-amino group prevents its

participation in unwanted side reactions during the activation and coupling of the carboxyl

group in the subsequent peptide synthesis steps.[9]

Synthesis Workflow
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Caption: The core iterative workflow of Boc-based Solid-Phase Peptide Synthesis.

Spectroscopic and Analytical Characterization
Verification of the identity and purity of Boc-6-chloro-D-tryptophan is essential.

Spectroscopic Properties: Like natural tryptophan, the spectroscopic signature is dominated

by the indole ring. It absorbs UV light with a maximum around 280-290 nm and exhibits

fluorescence with an emission maximum typically between 350-360 nm in aqueous

solutions. [13]* Analytical Techniques: Purity and identity are confirmed using standard

analytical methods such as High-Performance Liquid Chromatography (HPLC), Mass

Spectrometry (for molecular weight confirmation), and Nuclear Magnetic Resonance (NMR)

spectroscopy (for structural elucidation). [9]

Conclusion
Boc-6-chloro-D-tryptophan is a powerful and versatile tool for the modern peptide chemist. Its

unique combination of a halogenated indole ring, a D-chiral center, and a Boc-protecting group

enables the synthesis of novel peptides with potentially superior therapeutic profiles. A

thorough understanding of its properties and the logic behind its application in SPPS, as

detailed in this guide, empowers researchers to push the boundaries of drug design and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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